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Compound of Interest

Compound Name: 1,3-Diacetoxypropane

CAS No.: 628-66-0

Cat. No.: B1205214

Get Quote

1,3-Diacetoxypropane, a seemingly simple diester, is a compound of significant utility in the

chemical and pharmaceutical sciences. It is formally the product of the condensation of

propane-1,3-diol with two molecules of acetic acid.[1][2][3] This structure, featuring two acetoxy

groups on a flexible three-carbon backbone, imparts a unique combination of properties that

make it a valuable solvent, a versatile chemical intermediate, and a building block in polymer

chemistry.[1] For drug development professionals, its ester linkages present an intriguing

scaffold for prodrug design, where enzymatic cleavage could facilitate controlled release. This

document provides an in-depth exploration of its nomenclature, physicochemical

characteristics, synthesis, and key applications.

Nomenclature and Structural Elucidation
A precise understanding of a compound begins with its unequivocal identification through

systematic nomenclature and structural analysis.

IUPAC and Systematic Naming
The International Union of Pure and Applied Chemistry (IUPAC) provides a standardized name

to avoid ambiguity. The designated IUPAC name for this compound is 3-acetyloxypropyl

acetate.[1][2][4]
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Alternative systematic names are also accepted and found in the literature, including:

Propane-1,3-diyl diacetate (substitutive nomenclature)[1]

1,3-Bis(acetyloxy)propane (multiplicative nomenclature)[1][5]

Common Synonyms and Key Identifiers
In industrial and academic settings, several common or trivial names are frequently used.[1]

The compound is also cataloged across numerous databases with specific identifiers.

Identifier Type Identifier Source

CAS Number 628-66-0 [2][3][4][6][7][8]

Common Synonym Trimethylene acetate [1][3][5][7]

Common Synonym 1,3-Propylene glycol diacetate [1][3][5][7]

Molecular Formula C₇H₁₂O₄ [1][2][3][6][8]

InChI Key
DSVGICPKBRQDDX-

UHFFFAOYSA-N
[1][2][6][7]

Structural Analysis
1,3-Diacetoxypropane is the diacetate ester of propane-1,3-diol.[2][3][4] This structural

relationship is fundamental; the properties of the diol (a viscous, hydrophilic liquid) are

significantly altered by the esterification of its two terminal hydroxyl groups, leading to a less

polar, more volatile compound.

Caption: Chemical structure of 1,3-Diacetoxypropane.

Physicochemical Properties
The utility of a chemical compound is dictated by its physical and chemical properties. The data

below are compiled from various chemical databases and supplier specifications.
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Property Value Unit Source(s)

Molecular Weight 160.17 g/mol [1][2][4][8]

Appearance
Colorless to light

yellow clear liquid
-

Density ~1.06 g/cm³ [3][4]

Boiling Point ~210 °C [3][4]

Flash Point ~97.5 °C [3][4]

Water Solubility 0.62 M [1][3]

Refractive Index ~1.417 - [3]

The presence of four oxygen atoms (two carbonyl and two ether) allows for hydrogen bonding

with protic solvents, explaining its moderate water solubility. However, the seven-carbon

hydrocarbon portion gives it significant nonpolar character, making it an effective solvent for a

range of organic compounds.

Synthesis and Reaction Chemistry
Understanding the synthesis of 1,3-diacetoxypropane is crucial for its cost-effective

procurement or in-house preparation. Its reactivity is dominated by the chemistry of the ester

functional groups.

Key Synthetic Pathways
Several reliable methods exist for the preparation of 1,3-diacetoxypropane.

Direct Esterification (Fischer Esterification): This is the most common laboratory-scale

method, involving the reaction of propane-1,3-diol with an excess of acetic acid.[1] The

reaction is typically catalyzed by a strong acid, such as sulfuric acid, and requires heating to

drive the equilibrium towards the product by removing the water formed.

Acetylation with Acetic Anhydride: A more efficient, though often more expensive, method

involves treating propane-1,3-diol with acetic anhydride.[1] This reaction is often faster and
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avoids the equilibrium limitations of Fischer esterification, as the byproduct is acetic acid

rather than water.

Industrial Hydrogenation Process: A patented industrial method involves the catalytic

hydrogenation of β-acetoxypropionaldehyde in an acetic acid solution.[9] This highlights its

role as a precursor to 1,3-propanediol, a valuable monomer for polyesters.[9]

Propane-1,3-diol

1,3-Diacetoxypropane

+ H+ catalyst
- H2O

Acetic Acid (2 eq.)

Water (2 eq.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://patents.google.com/patent/US3769331A/en
https://patents.google.com/patent/US3769331A/en
https://www.benchchem.com/product/b1205214/docs#introduction-a-profile-of-a-versatile-diester
https://www.benchchem.com/product/b1205214/docs#introduction-a-profile-of-a-versatile-diester
https://www.benchchem.com/product/b1205214/docs#introduction-a-profile-of-a-versatile-diester
https://www.benchchem.com/product/b1205214/docs#introduction-a-profile-of-a-versatile-diester
https://www.benchchem.com/product/b1205214?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

